Cas no 23788-30-9 (1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (E)- (9CI))

• Product Name: 1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (E)- (9CI)
• CAS No: 23788-30-9
• MF: C₂₀H₂₄ClNS
• MW: 345.929263114929
• CID: 256159
• PubChem ID: 6433825
• Update Time: 2025-04-19

1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (E)- (9CI)
• trans-11-(3-Dimethylaminopropylidene)-2-methyl-6,11-dihydrodibenzo(b,e)thiepin hydrochloride
• dimethyl-[(3E)-3-(2-methyl-6H-benzo[c][1]benzothiepin-11-ylidene)propyl]azanium,chloride
• trans-N,N,2-Trimethyldibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine hydrochloride
• 23788-30-9
• Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N,2-trimethyl-, hydrochloride, (E)-

• Inchi： 1S/C20H23NS.ClH/c1-15-10-11-20-19(13-15)18(9-6-12-21(2)3)17-8-5-4-7-16(17)14-22-20;/h4-5,7-11,13H,6,12,14H2,1-3H3;1H/b18-9+;
• InChI Key： YLXMOQSKRGADRB-WUBZALIBSA-N
• SMILES： [Cl-].S1CC2C=CC=CC=2/C(/C2C=C(C)C=CC1=2)=C\CC[NH+](C)C

Computed Properties

• Exact Mass: 320.9441
• Monoisotopic Mass: 345.131798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.7

Experimental Properties

• Boiling Point: 444.8°C at 760 mmHg
• Flash Point: 222.8°C
• PSA: 5.9